Cas no 937669-80-2 (3-Bromopyrazine-2-carboxylic acid)

• Product Name: 3-Bromopyrazine-2-carboxylic acid
• CAS No: 937669-80-2
• MF: C₅H₃BrN₂O₂
• MW: 202.993520021439
• MDL: MFCD08753934
• CID: 838757
• PubChem ID: 22135603
• Update Time: 2024-10-25

3-Bromopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromopyrazine-2-carboxylic acid
• 3-bromopyrazine 2-carboxylic acid
• QC-3847
• 3-Bromo-2-pyrazinecarboxylic acid
• BCP23272
• 3-bromo pyrazine 2-carboxylic acid
• FCH1390126
• AX8160342
• AB0027764
• W9637
• ST24028470
• 3-Bromo-2-pyrazinecarboxylic acid (ACI)
• 937669-80-2
• DTXSID10622737
• AKOS002666584
• SY021901
• CHEMBL5173696
• MFCD08753934
• SCHEMBL4135389
• EN300-148143
• CS-W020213
• Z1269173189
• GS-6642
• AC-33812
• J-512130
• 3-Bromopyrazine-2-carboxylicacid

• MDL： MFCD08753934
• Inchi： 1S/C5H3BrN2O2/c6-4-3(5(9)10)7-1-2-8-4/h1-2H,(H,9,10)
• InChI Key： OBDCBKTUEZPSNQ-UHFFFAOYSA-N
• SMILES： O=C(C1C(Br)=NC=CN=1)O

Computed Properties

• Exact Mass: 201.93800
• Monoisotopic Mass: 201.93779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 0.7

Experimental Properties

• Density: 1.940±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (110 g/l) (25 º C),
• PSA: 63.08000
• LogP: 0.93730

3-Bromopyrazine-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C